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Chemical Identity and Properties of Acid Red 42
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Compound of Interest

Compound Name: Acid red 42

Cat. No.: B15557048

Acid Red 42, also known by its Colour Index name C.l. 17070, is a red azo dye. Its chemical
structure and properties are summarized below.

e Chemical Name: Acid Red 42[1]

C.l. Number: 17070[1]

CAS Number: 6245-60-9[1]

Molecular Formula: C22H16N3NaOeS2[1]

Molecular Weight: 505.5 g/mol [1]

Class: Single azo dye[1]

Solubility of Acid Red 42
Qualitative Solubility

Acid Red 42 is generally described as being soluble in water and exhibiting solubility in
ethanol, though the appearance of the ethanolic solution is described differently across
sources.

e In Water: Soluble, forming a red solution.[1]

 In Ethanol: Soluble, forming a purplish-red or yellow-light red solution.[1]
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Quantitative Solubility Data

As of this writing, specific quantitative solubility data (e.g., in g/L or mg/mL) for Acid Red 42 in
water and ethanol is not readily available in scientific literature or chemical databases.
However, data for the related azo dye, Ponceau Xylidine (also known as Acid Red 26, C.I.
16150), is available from supplier information and can serve as a useful reference point.

Table 1: Quantitative Solubility Data for Ponceau Xylidine (Acid Red 26)

Solvent Solubility (mg/mL) Source
Water >30 [2]
Ethanol 1 [2]

Disclaimer: The data presented in Table 1 is for Ponceau Xylidine (Acid Red 26) and not Acid
Red 42. While structurally related, the solubility of Acid Red 42 may differ.

Experimental Protocol for Solubility Determination

A precise and reliable method for determining the solubility of a colored compound like Acid
Red 42 is through the use of UV-Vis spectrophotometry. This method involves creating a
saturated solution, and then measuring its concentration by comparing its absorbance to a
standard curve of known concentrations.

Materials and Equipment

e Acid Red 42 powder

Distilled or deionized water

Absolute ethanol

Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Graduated pipettes and pipette filler

Analytical balance

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15557048?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/sigma/p2395
https://www.sigmaaldrich.com/TW/zh/product/sigma/p2395
https://www.benchchem.com/product/b15557048?utm_src=pdf-body
https://www.benchchem.com/product/b15557048?utm_src=pdf-body
https://www.benchchem.com/product/b15557048?utm_src=pdf-body
https://www.benchchem.com/product/b15557048?utm_src=pdf-body
https://www.benchchem.com/product/b15557048?utm_src=pdf-body
https://www.benchchem.com/product/b15557048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Magnetic stirrer and stir bars

Centrifuge and centrifuge tubes (or filtration apparatus with appropriate filters)

UV-Vis spectrophotometer

Cuvettes (quartz or glass, depending on the wavelength range)

Experimental Workflow

The general workflow for determining the solubility of Acid Red 42 is depicted in the following
diagram.
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Preparation

Weigh excess Acid Red 42

Add to a known volume of solvent (Water or Ethanol)

Stir mixture vigorously for an extended period (e.g., 24h) at a constant temperature

Separation of Sa

turated Solution

Centrifuge or filter the mixture to remove undissolved solid

Carefully collect the supernatant (saturated solution)
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Diagram 1: General experimental workflow for determining dye solubility.
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Detailed Procedure

Step 1: Preparation of a Saturated Solution

Add an excess amount of Acid Red 42 powder to a known volume of the solvent (water or
ethanol) in a sealed container. The exact amount of excess dye is not critical, but enough
should be added to ensure that saturation is reached and some solid remains undissolved.

Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24 hours) at
a constant, recorded temperature. This ensures that the solution reaches equilibrium and
becomes saturated.

Step 2: Separation of the Saturated Solution
 After stirring, allow the solution to settle.

o To separate the saturated solution from the undissolved solid, either centrifuge the mixture at
a high speed and carefully collect the supernatant, or filter the solution using a syringe filter
that does not absorb the dye.

Step 3: Preparation of a Standard Curve
Prepare a stock solution of Acid Red 42 with a known concentration in the same solvent.
From the stock solution, prepare a series of dilutions with decreasing, known concentrations.

Measure the absorbance of the stock solution and each dilution at the wavelength of
maximum absorbance (Amax) for Acid Red 42 using the UV-Vis spectrophotometer. Use the
pure solvent as a blank.

Plot a graph of absorbance versus concentration. This is the standard curve, and it should be
linear in the concentration range used (Beer-Lambert Law).

Step 4: Determination of the Concentration of the Saturated Solution

o Take an aliquot of the clear, saturated solution obtained in Step 2 and dilute it with the
solvent to a concentration that falls within the linear range of your standard curve.
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e Measure the absorbance of this diluted saturated solution at the Amax.

¢ Using the equation of the line from the standard curve, calculate the concentration of the
diluted solution.

o Multiply this concentration by the dilution factor to determine the concentration of the original,
undissolved saturated solution. This concentration is the solubility of Acid Red 42 in that
solvent at the experimental temperature.

Principle of UV-Vis Spectrophotometry for Solubility
Determination

The use of UV-Vis spectrophotometry for determining solubility is based on the Beer-Lambert
Law, which states that the absorbance of a solution is directly proportional to its concentration.

Principle of UV-Vis Spectrophotometry Logical Flow

Known Concentrations (Standard Curve)

Click to download full resolution via product page

Diagram 2: Principle of solubility determination using UV-Vis spectrophotometry.

Applications in Research and Drug Development

Understanding the solubility of a compound like Acid Red 42 is crucial for various applications
in research and development:

o Formulation Development: For any potential application, knowing the solubility in different
solvents is fundamental for developing stable and effective formulations.
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« In Vitro Assays: In biological screening, compounds are often dissolved in solvents like water
or ethanol. Accurate solubility data is essential for preparing test solutions at desired
concentrations and avoiding precipitation.

» Toxicology Studies: The solubility of a substance can influence its bioavailability and,
consequently, its toxicological profile.

o Analytical Method Development: Solubility information is important for developing and
validating analytical methods, such as High-Performance Liquid Chromatography (HPLC).

While Acid Red 42 is primarily used as a dye, the principles and methodologies for determining
its solubility are broadly applicable to a wide range of compounds of interest to researchers,
scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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